1-(4-Fluorophenyl)1,4-hexanedione

• Molecular Formula: C12H13FO2
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 1-(4-fluorophenyl)hexane-1,4-dione
• InChI: InChI=1S/C12H13FO2/c1-2-11(14)7-8-12(15)9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key: FDRNMBRIMTVQQT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)CCC(=O)C1=CC=C(C=C1)F

Description

1-(4-Fluorophenyl)1,4-hexanedione is a useful research compound. Its molecular formula is C12H13FO2 and its molecular weight is 208.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 36.61 g (295 mmol) of 4-fluorobenzaldehyde, 25 g (297.2 mmol) of ethyl vinyl ketone, 29 mL (206.9 mmol) of triethylamine and 11.94 g (44.25 mmol) of 3-benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride is stirred and heated at 70° C. for six hours. The cooled solution is diluted with 2 liters of diethylether and washed with 2×300 mL of water, 2×100 mL of 2M hydrochloric acid, 100 mL of water, 200 mL of a saturated solution of sodium bicarbonate and brine. The organic layer is separated, dried (magnesium sulfate), filtered, and concentrated to provide 55 g of 1-(4-fluorophenyl)-1,4-hexanedione after recrystallization from methanol; mp 56°-57° C.